Cas no 2034479-43-9 (6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole)

• Product Name: 6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole
• CAS No: 2034479-43-9
• MF: C₁₈H₁₈N₄O₃S
• MW: 370.425522327423
• CID: 5354118
• Update Time: 2025-06-08

6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• benzo[d]thiazol-6-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone
• 1,3-benzothiazol-6-yl-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]methanone
• 6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole

• Inchi： 1S/C18H18N4O3S/c1-24-16-8-19-9-17(21-16)25-13-3-2-6-22(10-13)18(23)12-4-5-14-15(7-12)26-11-20-14/h4-5,7-9,11,13H,2-3,6,10H2,1H3
• InChI Key： NBDKUSBSKGRIAV-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(N1CCCC(C1)OC1C=NC=C(N=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 497
• XLogP3: 2.6
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole

Introduction to Compound with CAS No. 2034479-43-9 and Product Name: 6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole

The compound identified by the CAS number 2034479-43-9 and the product name 6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique structural features, including the presence of a piperidine moiety linked to a benzothiazole core, make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research. Heterocyclic structures, such as those found in 6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole, are known for their diverse biological activities and have been extensively studied for their pharmacological properties. The benzothiazole scaffold, in particular, is well-documented for its role in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of a piperidine ring into this framework enhances the compound's potential by introducing additional binding sites and modulating its pharmacokinetic profile.

One of the most compelling aspects of this compound is its structural complexity, which allows for multiple interactions with biological targets. The 6-methoxypyrazin-2-yl substituent plays a crucial role in modulating the compound's bioactivity by influencing its solubility and binding affinity. This substituent is particularly interesting because it has been shown to enhance the efficacy of several drug candidates in preclinical studies. The piperidine-1-carbonyl group further contributes to the compound's versatility by providing a site for further chemical modification, enabling researchers to fine-tune its biological properties.

Recent advancements in computational chemistry have facilitated the rapid screening of novel compounds like 6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole for potential therapeutic applications. These computational methods have allowed researchers to predict the compound's interaction with various biological targets with high accuracy. For instance, molecular docking studies have suggested that this compound may exhibit inhibitory activity against several enzymes implicated in cancer progression. This aligns with the growing interest in developing small molecule inhibitors that target specific enzymatic pathways involved in tumor growth and metastasis.

The synthesis of 6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired structural architecture. Key steps include the formation of the benzothiazole core through cyclization reactions, followed by the introduction of the piperidine moiety via nucleophilic substitution. The final step involves coupling the 6-methoxypyrazin-2-yl group to complete the molecular framework. This synthetic route highlights the ingenuity required to construct such complex molecules and underscores the importance of innovative synthetic strategies in drug discovery.

From a pharmacological perspective, 6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole holds promise as a lead compound for further development. Preclinical studies have demonstrated its potential efficacy in models of inflammation and cancer. For example, animal studies have shown that this compound can significantly reduce inflammation-induced pain and swelling when administered orally. Similarly, in vitro assays have revealed its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival.

The compound's favorable pharmacokinetic properties are another critical factor contributing to its potential as a therapeutic agent. Studies have indicated that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it may be suitable for clinical development. Additionally, its solubility profile is advantageous for formulation purposes, allowing for easy administration via oral or intravenous routes. These characteristics make it an attractive candidate for further investigation into human trials.

The future direction of research on 6-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational tools and experimental data, researchers can identify key structural features that contribute to its bioactivity and refine them to enhance potency and selectivity. Furthermore, exploring derivative compounds generated by modifying specific functional groups may uncover novel analogs with improved therapeutic profiles.

In conclusion,2034479-43-9 and 6-{3-[ ( 6 - methoxypyrazin - 2 - yl ) oxy ] piperidine - 1 - carbonyl } - 1 , 3 - benzothiazole represent a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Their unique structural features and promising preclinical results make them valuable candidates for further investigation into human health interventions.